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Compound of Interest

Compound Name: [Orn5]-URP TFA

Cat. No.: B612400

This document provides crucial safety, handling, and disposal protocols for [Orn5]-URP TFA, a
research-grade peptide. The following procedures are designed for researchers, scientists, and
drug development professionals to ensure safe laboratory operations and environmental
protection.

Chemical Identification and Hazards

[Orn5]-URP TFA is a synthetic peptide supplied as a trifluoroacetate (TFA) salt. The Safety
Data Sheet (SDS) identifies it as harmful if swallowed and very toxic to aquatic life with long-
lasting effects[1]. The trifluoroacetate component is a salt of Trifluoroacetic Acid (TFA), a
strong, corrosive acid and a persistent environmental contaminant often referred to as a
"forever chemical"[2][3][4].

Summary of Chemical and Hazard Data:

Identifier Details

Product Name [Orn5]-URP TFA

Synonyms ACFW-{Orn}-YCV (Disulfide bridge:Cys2-Cys7)
Formula C50H63F3N10012S2

Molecular Weight 1117.22

CAS Number Not available in search results.
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GHS Hazard Classification (29 CFR 1910) Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Acute Aquatic Toxicity (Category 1) H400: Very toxic to aquatic life

H410: Very toxic to aquatic life with long lasting

Chronic Aquatic Toxicity (Category 1)
effects

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of [Orn5]-URP TFA and

ensuring laboratory safety.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat when handling the compound[5].

o Engineering Controls: Use this product within a chemical fume hood to avoid inhalation of

any dust or aerosols|[6].

o Storage: For long-term stability, peptides should be stored in a cool, dry, and dark place,
typically at temperatures between -20°C and -80°CJ[7][8]. Keep containers tightly sealed to
prevent moisture contamination, which can degrade the peptide[7][8]. Before opening, allow
the vial to warm to room temperature to prevent condensation[8].

Spill and Exposure Procedures

In the event of a spill or exposure, immediate action is necessary.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b612400?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-6957-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDc1MTZ8YXBwbGljYXRpb24vcGRmfGFETm1MMmcwWlM4NU1qSXpNVFExTlRVek9UVXdMMU5FUWw4Mk9UVTNYMGRDWDBWT0xuQmtaZ3xkMGVhNWQ3Yzc2NGU3MzY3M2JjYjM2MzQ0MmNhOWJmZjhhNDVhMGZhZDM3NWI3NjcxMjliNjczZjgyM2M1NGE1
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.intelligenthq.com/best-practices-for-storing-and-handling-research-grade-peptides/
https://nibsc.org/science_and_research/virology/cjd_resource_centre/available_samples/peptide_library/peptide_storage.aspx
https://www.intelligenthq.com/best-practices-for-storing-and-handling-research-grade-peptides/
https://nibsc.org/science_and_research/virology/cjd_resource_centre/available_samples/peptide_library/peptide_storage.aspx
https://nibsc.org/science_and_research/virology/cjd_resource_centre/available_samples/peptide_library/peptide_storage.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Exposure/Spill Type

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate
medical attention[1][9][10].

Skin Contact

Wash the affected area with soap and copious
amounts of water. Remove contaminated
clothing and seek medical attention if irritation
occurs[1][9].

Inhalation

Move to an area with fresh air. If breathing is
difficult, provide oxygen and seek medical

attention[9].

Ingestion

If conscious, wash out the mouth with water and
call a poison center or doctor immediately[1][9].

Do not induce vomiting[11].

Minor Spill

Absorb the spill with inert material (e.g., sand,
diatomaceous earth), place it in a closed,
labeled container for disposal. Ventilate the area
and wash the spill site thoroughly after cleanup
is complete[6][9][12].

Major Spill

Evacuate the area immediately. Alert others and
contact your institution's Environmental Health
and Safety (EHS) office or emergency services.
Do not attempt to clean up a large spill without

proper training and equipment[6][13].

Disposal Protocol for [Orn5]-URP TFA

The primary directive for the disposal of [Orn5]-URP TFA is to dispose of the contents and

container at an approved waste disposal plant[1]. Never dispose of peptides down the drain or

in regular trash, as they pose significant environmental risks[7]. Due to the presence of the

highly stable trifluoroacetate salt, which persists in the environment, extra precaution is

required[3][14].
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Experimental Protocol: Waste Segregation and Disposal

o Categorize Waste: All materials contaminated with [Orn5]-URP TFA must be treated as
hazardous chemical waste. This includes:

o

Unused or expired solid [Orn5]-URP TFA.

[¢]

Solutions containing the peptide.

o

Contaminated consumables (e.g., pipette tips, tubes, gloves).

[e]

Contaminated labware (e.g., glassware).

o

Spill cleanup materials.

e Segregate Waste Streams:

o Solid Waste: Collect unused solid peptide and contaminated items like gloves and pipette
tips in a clearly labeled, sealed container designated for solid chemical waste[9].

o Liquid Waste: Collect all aqueous and solvent-based solutions containing the peptide in a
dedicated, sealed, and compatible chemical waste container. Do not mix with other waste
streams unless compatibility is confirmed[9].

o Sharps Waste: Needles or other contaminated sharps must be placed in a designated,
puncture-resistant sharps container[9][15].

e Labeling and Storage of Waste:

o Clearly label all waste containers with "Hazardous Waste," the full chemical name "[Orn5]-
URP TFA," and the associated hazards (Toxic, Environmental Hazard).

o Store waste containers in a designated, secure area, away from incompatible materials[6].
Ensure containers are kept closed.

o Arrange for Professional Disposal:
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o Contact EHS: The final and most critical step is to contact your institution's Environmental
Health and Safety (EHS) office for professional disposal[9][16]. They will provide specific
guidance and arrange for collection by a licensed hazardous waste disposal company.

o Documentation: Follow all institutional and regulatory requirements for waste manifest and
tracking.

Diagrams
Disposal Decision Workflow

The following diagram outlines the logical workflow for the proper disposal of [Orn5]-URP TFA
and associated waste.
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Waste Generation

[Orn5]-URP TFA Waste Generated
(Solid, Liquid, Consumables)

Segregation & Containment

Solid Waste Liquid Waste Sharps Waste
(e.g., powder, gloves) | (e.g., solutions) | (e.g., needles)

:

Seal in Labeled Seal in Labeled Place in Labeled
Solid Waste Container Liquid Waste Container Puncture-Proof Container

Final Disposal

Store Waste in Designated
Secondary Containment Area

Contact Institutional EHS Office
for Pickup

Disposal by Licensed
Hazardous Waste Facility,

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of [Orn5]-URP TFA waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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